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Compound of Interest

Compound Name: Isocrotonic acid

CAS No.: 503-64-0

Cat. No.: B1205236

Get Quote

An In-depth Analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) Data of (Z)-2-Butenoic Acid for Researchers, Scientists, and Drug

Development Professionals.

Isocrotonic acid, systematically named (Z)-2-butenoic acid, is a short-chain unsaturated

carboxylic acid. As the cis isomer of crotonic acid, its distinct stereochemistry influences its

physical and spectral properties. This technical guide provides a comprehensive overview of

the spectroscopic data of isocrotonic acid, presenting quantitative NMR, IR, and MS data in

clearly structured tables, detailing experimental protocols, and visualizing key analytical

workflows.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. For

isocrotonic acid, both ¹H and ¹³C NMR provide characteristic signals that confirm its molecular

structure and stereochemistry.
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The ¹H NMR spectrum of isocrotonic acid is characterized by signals for the methyl, two vinyl,

and carboxylic acid protons. The coupling constant between the two vinyl protons is a critical

parameter for confirming the cis (Z) configuration of the double bond.

Proton Assignment
Chemical Shift (δ)

ppm
Multiplicity

Coupling Constant

(J) Hz

-CH₃ ~2.1 Doublet of doublets ~7.0, ~1.5

=CH- (alpha to

COOH)
~5.8 Doublet of quartets ~11.0, ~1.5

=CH- (beta to COOH) ~6.3 Doublet of quartets ~11.0, ~7.0

-COOH ~12.0 Singlet (broad) -

Note: Chemical shifts are approximate and can vary depending on the solvent and

concentration.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum of isocrotonic acid shows four distinct signals corresponding to the

four carbon atoms in the molecule.

Carbon Assignment Chemical Shift (δ) ppm

-CH₃ ~20

=CH- (alpha to COOH) ~122

=CH- (beta to COOH) ~145

-COOH ~171

Note: Chemical shifts are approximate and can vary depending on the solvent and

concentration.
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The IR spectrum of isocrotonic acid displays characteristic absorption bands corresponding to

the vibrational frequencies of its functional groups. The broad O-H stretch of the carboxylic acid

and the strong C=O stretch are particularly prominent features.

Wavenumber (cm⁻¹) Vibrational Mode Intensity

3300 - 2500
O-H stretch (Carboxylic acid

dimer)
Strong, Broad

~3050 =C-H stretch Medium

2950 - 2850 C-H stretch (Alkyl) Medium

~1690
C=O stretch (Carboxylic acid

dimer)
Strong

~1640 C=C stretch Medium

~1420 O-H bend (in-plane) Medium

~1300 C-O stretch Medium

~930 O-H bend (out-of-plane) Broad

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of isocrotonic acid results in a molecular ion

peak and several characteristic fragment ions. The fragmentation pattern provides valuable

information for confirming the molecular weight and structure.[1]

m/z Relative Intensity (%) Proposed Fragment

86 ~50 [M]⁺ (Molecular Ion)

71 ~100 [M - CH₃]⁺

45 ~80 [COOH]⁺

41 ~90 [C₃H₅]⁺

39 ~75 [C₃H₃]⁺
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The fragmentation is initiated by the loss of an electron to form the molecular ion (m/z 86).

Subsequent fragmentation pathways include the loss of a methyl radical to form the base peak

at m/z 71, and cleavage of the C-C bond adjacent to the carbonyl group to produce the

carboxyl fragment at m/z 45.[1]

Experimental Protocols
The following sections detail generalized protocols for obtaining the spectroscopic data

presented above.

NMR Spectroscopy
Sample Preparation: A solution of isocrotonic acid is prepared by dissolving approximately

10-20 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or

D₂O) in a 5 mm NMR tube. A small amount of a reference standard, such as tetramethylsilane

(TMS), may be added.

Instrumentation and Data Acquisition:

¹H NMR: Spectra are typically acquired on a 300-600 MHz NMR spectrometer. Key

parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a

spectral width covering the expected chemical shift range (e.g., 0-15 ppm), and a relaxation

delay of 1-5 seconds.

¹³C NMR: Spectra are usually acquired on the same instrument, often with proton decoupling

to simplify the spectrum to singlets for each carbon. A larger number of scans is typically

required due to the lower natural abundance of ¹³C.

Infrared (IR) Spectroscopy
Sample Preparation: For liquid samples like isocrotonic acid, a thin film is prepared by placing

a drop of the neat liquid between two salt plates (e.g., NaCl or KBr). Alternatively, a solution

can be prepared using a suitable solvent (e.g., CCl₄) and placed in a liquid sample cell.

Instrumentation and Data Acquisition: The spectrum is recorded using a Fourier Transform

Infrared (FTIR) spectrometer. A background spectrum of the salt plates or the solvent is first

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://www.benchchem.com/product/b1205236/docs?utm_src=pdf-body#spectroscopic-profile-of-isocrotonic-acid-a-technical-guide
https://www.benchchem.com/product/b1205236/docs?utm_src=pdf-body#spectroscopic-profile-of-isocrotonic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


recorded and then subtracted from the sample spectrum. The data is typically collected over a

range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)
Sample Preparation: For Gas Chromatography-Mass Spectrometry (GC-MS) analysis, the

sample is typically dissolved in a volatile organic solvent. Derivatization may be employed for

less volatile carboxylic acids, but is often not necessary for short-chain acids like isocrotonic
acid. For direct infusion, a dilute solution in a suitable solvent (e.g., methanol or acetonitrile) is

prepared.

Instrumentation and Data Acquisition:

GC-MS: The sample is injected into a gas chromatograph equipped with a suitable capillary

column (e.g., a polar stationary phase for carboxylic acids). The column temperature is

programmed to ramp up to elute the compound of interest, which then enters the mass

spectrometer.

Ionization: Electron Ionization (EI) is a common method for small molecules.

Mass Analysis: A quadrupole or time-of-flight (TOF) mass analyzer is used to separate the

ions based on their mass-to-charge ratio.

Visualizing the Analytical Workflow
The following diagrams illustrate the logical flow of spectroscopic analysis for a compound like

isocrotonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1205236/docs#spectroscopic-profile-of-isocrotonic-
acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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